N-(2-cyanophenyl)-3-[(2-ethylbutanoyl)amino]benzamide

• IUPAC Name: N-(2-cyanophenyl)-3-(2-ethylbutanoylamino)benzamide
• InChI: InChI=1S/C20H21N3O2/c1-3-14(4-2)19(24)22-17-10-7-9-15(12-17)20(25)23-18-11-6-5-8-16(18)13-21/h5-12,14H,3-4H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key: ZGFCRBVUBBHHTD-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C#N
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

N-(2-cyanophenyl)-3-[(2-ethylbutanoyl)amino]benzamide, also known as CEP-32496, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases. This compound has been shown to have inhibitory effects on several enzymes and pathways, making it a promising candidate for drug development.

Mechanism of Action

N-(2-cyanophenyl)-3-[(2-ethylbutanoyl)amino]benzamide exerts its effects by inhibiting specific enzymes and pathways involved in various cellular processes. For example, N-(2-cyanophenyl)-3-[(2-ethylbutanoyl)amino]benzamide has been shown to inhibit the activity of the enzyme AKT, which is involved in cell survival and proliferation. Additionally, N-(2-cyanophenyl)-3-[(2-ethylbutanoyl)amino]benzamide has been shown to inhibit the activity of the enzyme JAK2, which is involved in the immune response. By inhibiting these enzymes, N-(2-cyanophenyl)-3-[(2-ethylbutanoyl)amino]benzamide can disrupt the cellular processes that contribute to disease development and progression.
Biochemical and Physiological Effects:
N-(2-cyanophenyl)-3-[(2-ethylbutanoyl)amino]benzamide has been shown to have several biochemical and physiological effects. For example, in cancer cells, N-(2-cyanophenyl)-3-[(2-ethylbutanoyl)amino]benzamide has been shown to induce apoptosis (programmed cell death) and inhibit cell proliferation. Additionally, N-(2-cyanophenyl)-3-[(2-ethylbutanoyl)amino]benzamide has been shown to reduce the production of inflammatory cytokines and chemokines, which are involved in the immune response. In neurological disorders, N-(2-cyanophenyl)-3-[(2-ethylbutanoyl)amino]benzamide has been studied for its potential neuroprotective effects, as it has been shown to inhibit the activation of certain enzymes that are involved in neuronal damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-cyanophenyl)-3-[(2-ethylbutanoyl)amino]benzamide in lab experiments is its specificity for certain enzymes and pathways, which allows for targeted inhibition of specific cellular processes. Additionally, N-(2-cyanophenyl)-3-[(2-ethylbutanoyl)amino]benzamide has been shown to have low toxicity in preclinical studies, making it a promising candidate for drug development. However, one limitation of using N-(2-cyanophenyl)-3-[(2-ethylbutanoyl)amino]benzamide in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

Several future directions for research on N-(2-cyanophenyl)-3-[(2-ethylbutanoyl)amino]benzamide include further studies on its potential therapeutic applications in various diseases, as well as studies on its pharmacokinetics and pharmacodynamics in vivo. Additionally, further studies on the mechanisms of action of N-(2-cyanophenyl)-3-[(2-ethylbutanoyl)amino]benzamide could provide insights into the cellular processes that contribute to disease development and progression. Finally, studies on the potential side effects and toxicity of N-(2-cyanophenyl)-3-[(2-ethylbutanoyl)amino]benzamide in vivo could provide important information for drug development.

Synthesis Methods

The synthesis of N-(2-cyanophenyl)-3-[(2-ethylbutanoyl)amino]benzamide involves several steps, including the reaction of 2-cyanophenylboronic acid with 3-(2-ethylbutanoylamino)benzoic acid, followed by the addition of a palladium catalyst and a reducing agent. The resulting compound is then purified through several rounds of chromatography to obtain the final product.

Scientific Research Applications

N-(2-cyanophenyl)-3-[(2-ethylbutanoyl)amino]benzamide has been studied for its potential therapeutic applications in several diseases, including cancer, inflammation, and neurological disorders. In cancer, N-(2-cyanophenyl)-3-[(2-ethylbutanoyl)amino]benzamide has been shown to inhibit the growth of tumor cells by targeting specific enzymes and pathways involved in cell proliferation and survival. In inflammation, N-(2-cyanophenyl)-3-[(2-ethylbutanoyl)amino]benzamide has been shown to reduce the production of inflammatory cytokines and chemokines, which are involved in the immune response. In neurological disorders, N-(2-cyanophenyl)-3-[(2-ethylbutanoyl)amino]benzamide has been studied for its potential neuroprotective effects, as it has been shown to inhibit the activation of certain enzymes that are involved in neuronal damage.